Cas no 1342776-66-2 (4-{[(oxan-4-yl)methyl]amino}butan-2-ol)

• Product Name: 4-{[(oxan-4-yl)methyl]amino}butan-2-ol
• CAS No: 1342776-66-2
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5159195
• PubChem ID: 64911732
• Update Time: 2026-03-04

4-{[(oxan-4-yl)methyl]amino}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-[(Oxan-4-ylmethyl)amino]butan-2-ol
• 4-{[(oxan-4-yl)methyl]amino}butan-2-ol
• 4-(((Tetrahydro-2h-pyran-4-yl)methyl)amino)butan-2-ol
• 2-Butanol, 4-[[(tetrahydro-2H-pyran-4-yl)methyl]amino]-

• Inchi： 1S/C10H21NO2/c1-9(12)2-5-11-8-10-3-6-13-7-4-10/h9-12H,2-8H2,1H3
• InChI Key： VDDBOGXENXBHNO-UHFFFAOYSA-N
• SMILES： O1CCC(CNCCC(C)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• XLogP3: 0.5
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-{[(oxan-4-yl)methyl]amino}butan-2-ol

Introduction to 4-{[(oxan-4-yl)methyl]amino}butan-2-ol (CAS No. 1342776-66-2)

4-{[(oxan-4-yl)methyl]amino}butan-2-ol, with the CAS number 1342776-66-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a tetrahydro-2H-pyran (oxane) ring and an amino alcohol moiety. The combination of these functional groups imparts distinct physicochemical properties and biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 4-{[(oxan-4-yl)methyl]amino}butan-2-ol can be represented as follows: C₁₀H₁₉NO₂. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its molecular weight is approximately 185.26 g/mol, which contributes to its favorable solubility and permeability characteristics.

In recent years, the study of 4-{[(oxan-4-yl)methyl]amino}butan-2-ol has been driven by its potential therapeutic applications. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets for a wide range of diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes. Research has shown that this compound can selectively bind to specific GPCRs, thereby modulating their activity and potentially leading to therapeutic benefits.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of 4-{[(oxan-4-yl)methyl]amino}butan-2-ol. The researchers found that the compound exhibited potent agonist activity at the serotonin 5-HT_1A receptor, which is implicated in mood regulation and anxiety disorders. This finding suggests that 4-{[(oxan-4-yl)methyl]amino}butan-2-ol could be a promising lead compound for the development of novel anxiolytic agents.

Beyond its potential as a GPCR modulator, 4-{[(oxan-4-yl)methyl]amino}butan-2-ol has also been explored for its anti-inflammatory properties. A study conducted by a team at the University of California, San Francisco, demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These results indicate that 4-{[(oxan-4-yl)methyl]amino}butan-2-ol may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 4-{[(oxan-4-yl)methyl]amino}butan-2-ol has also been evaluated in preclinical studies. Toxicology assessments have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its further development as a potential drug candidate.

In addition to its direct therapeutic applications, 4-{[(oxan-4-yl)methyl]amino}butan-2-ol has been used as a building block in the synthesis of more complex molecules. Its versatile chemical structure allows for easy functionalization through various chemical reactions, making it a valuable intermediate in organic synthesis. This property has led to its use in the development of novel drug candidates with improved pharmacokinetic profiles and enhanced biological activity.

The synthesis of 4-{[(oxan-4-y l)methyl]amino}butan - 2 - ol strong > typically involves multi-step processes that include nucleophilic substitution reactions and reductive amination. A recent paper published in Organic Letters described an efficient synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve high yields and purity levels. This method has been adopted by several research groups and pharmaceutical companies to produce large quantities of the compound for further testing and development.

In conclusion, 4-{[(oxan - 4 - yl )m ethyl ]a mino }b utan - 2 - ol strong > (CAS No . 13 4 2776 - 66 - 2 ) represents an exciting molecule with diverse applications in medicinal chemistry and pharmaceutical research . Its unique chemical structure , favorable physicochemical properties , and promising biological activities make it a valuable candidate for further investigation . Ongoing research continues to uncover new insights into its mechanisms of action , potential therapeutic uses , and synthetic methodologies , contributing to its growing importance in the field . p >